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Compound of Interest

Compound Name: tert-Butyl 6-chloronicotinate

Cat. No.: B169621 Get Quote

For Immediate Reference: Waste Classification

Property Classification

Chemical Name tert-Butyl 6-chloronicotinate

CAS Number 115309-57-4

Physical Form Solid

GHS Hazard Class

Acute toxicity, Oral (Category 4), Skin irritation

(Category 2), Eye irritation (Category 2A),

Specific target organ toxicity - single exposure

(Category 3), Respiratory system

Waste Category Halogenated Organic Waste

Introduction
This guide provides essential safety and logistical information for the proper disposal of tert-
Butyl 6-chloronicotinate, a halogenated pyridine derivative commonly used in pharmaceutical

research and development. Adherence to these procedures is critical to ensure the safety of

laboratory personnel, prevent environmental contamination, and maintain regulatory

compliance. This document is intended for researchers, scientists, and drug development

professionals.
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Hazard Assessment and Safety Precautions
2.1. Health Hazards

Tert-Butyl 6-chloronicotinate is classified as hazardous. Key hazards include:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

2.2. Personal Protective Equipment (PPE)

Before handling tert-Butyl 6-chloronicotinate for disposal, ensure the following PPE is worn:

PPE Item Specification

Gloves Nitrile rubber, minimum 0.11 mm thickness

Eye Protection Chemical safety goggles

Lab Coat Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If dust is generated, a NIOSH-approved

respirator with a particulate filter is

recommended.

Segregation and Storage of Chemical Waste
Proper segregation of chemical waste is the first and most critical step in the disposal process.

3.1. Waste Segregation Protocol

Identify as Halogenated Waste: tert-Butyl 6-chloronicotinate is a chlorinated organic

compound and MUST be segregated into the halogenated organic waste stream.
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Avoid Mixing:

DO NOT mix with non-halogenated organic waste.

DO NOT mix with acidic, basic, or oxidizing waste streams. While specific reactivity data is

limited, it is prudent to avoid mixing with strong acids, bases, and oxidizing agents.

DO NOT mix with aqueous waste.

Waste segregation workflow for tert-Butyl 6-chloronicotinate.

3.2. Waste Container Selection and Labeling

Container Type: Use a designated, leak-proof, and chemically compatible container for

halogenated organic waste. A high-density polyethylene (HDPE) or glass container with a

secure screw cap is recommended.

Labeling:

Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is

added.

Clearly write the full chemical name: "tert-Butyl 6-chloronicotinate". Do not use

abbreviations.

List all components and their approximate percentages if it is a mixed waste stream.

Indicate the hazards by checking the appropriate boxes (e.g., Toxic, Irritant).

Fill in the accumulation start date, principal investigator's name, and laboratory location.

Step-by-Step Disposal Procedures
4.1. Disposal of Unused or Expired Pure Compound

Preparation: Work in a designated area, preferably within a chemical fume hood. Ensure all

necessary PPE is worn.
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Packaging:

If in its original container, ensure the container is in good condition, properly sealed, and

clearly labeled.

If the original container is compromised, carefully transfer the solid to a new, appropriate

waste container. Minimize dust generation during transfer.

Labeling and Storage: Label the container as "Hazardous Waste" following the instructions in

section 3.2. Store in your laboratory's designated satellite accumulation area for hazardous

waste.

4.2. Disposal of Contaminated Materials

This includes items such as gloves, weighing paper, and pipette tips that have come into direct

contact with tert-Butyl 6-chloronicotinate.

Collection: Place all contaminated solid waste into a designated, labeled, and sealed plastic

bag or a solid waste container.

Segregation: This solid waste must also be disposed of as halogenated organic waste. Do

not mix it with regular laboratory trash.

Labeling: Label the bag or container as "Hazardous Waste" with "tert-Butyl 6-
chloronicotinate contaminated debris".

4.3. Disposal of Solutions Containing tert-Butyl 6-chloronicotinate

Segregation: Pour waste solutions containing tert-Butyl 6-chloronicotinate into the

designated halogenated organic solvent waste container.

Container Management:

Keep the waste container closed at all times, except when adding waste.

Do not overfill the container. Leave at least 10% headspace to allow for expansion.

Ensure the exterior of the container is clean and free of contamination.
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Storage: Store the waste container in a secondary containment bin within your designated

hazardous waste accumulation area.

Final Disposal Pathway
Contact EHS: Once your waste container is full or has been in accumulation for the

maximum allowable time per your institution's policy (typically 90-180 days), contact your

institution's Environmental Health and Safety (EHS) department to arrange for a hazardous

waste pickup.

Incineration: The recommended final disposal method for halogenated organic compounds is

high-temperature incineration at a licensed hazardous waste disposal facility. This process is

designed to break down the molecule and scrub harmful byproducts, such as hydrogen

chloride, from the exhaust gases. The related compound, 6-Chloronicotinic acid, is

recommended for removal to an authorized incinerator equipped with an afterburner and a

flue gas scrubber.

Overall disposal workflow for tert-Butyl 6-chloronicotinate waste.

Disclaimer: This document provides general guidance. Always consult your institution's specific

waste disposal protocols and the manufacturer's Safety Data Sheet (SDS) before handling any

chemical waste. Regulations may vary by location.

To cite this document: BenchChem. [Proper Disposal of tert-Butyl 6-chloronicotinate: A Step-
by-Step Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169621#tert-butyl-6-chloronicotinate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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